Cas no 77152-88-6 ( )

• Product Name: &nbsp
• CAS No: 77152-88-6
• MF: C₃H₁₀BrN₃
• MW: 168.03559923172
• CID: 983230
• PubChem ID: 12715904
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-aminopropanimidamide,hydrobromide
• Propanimidamide, 3-amino-, dihydrobromide
• (1-amino-3-ammoniopropylidene)ammonium dihydrobromide
• 3-aminopropionamidine dihydrobromide
• NSC108873
• 77152-88-6
• NSC-108873
• 3-Aminopropanimidamide--hydrogen bromide (1/1)
• SCHEMBL9510430
• DTXSID10507813
• DS-004746
• 3-aminopropanimidamide hydrobromide
•  

• Inchi： 1S/C3H9N3.BrH/c4-2-1-3(5)6;/h1-2,4H2,(H3,5,6);1H
• InChI Key： ZETQEMOLHGSXHQ-UHFFFAOYSA-N
• SMILES： Br.NCCC(=N)N

Computed Properties

• Exact Mass: 167.00600
• Monoisotopic Mass: 167.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 75.89000
• LogP: 1.72960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines